Cas no 893644-30-9 (4,4-difluoro-1-(pyridin-3-yl)butane-1,3-dione)
4,4-difluoro-1-(pyridin-3-yl)butane-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 4,4-difluoro-1-(pyridin-3-yl)butane-1,3-dione
- AKOS004115461
- QIFUCAYSRNQQQJ-UHFFFAOYSA-N
- EN300-1125691
- 4,4-difluoro-1-pyridin-3-ylbutane-1,3-dione
- 893644-30-9
- SCHEMBL23533604
-
- Inchi: 1S/C9H7F2NO2/c10-9(11)8(14)4-7(13)6-2-1-3-12-5-6/h1-3,5,9H,4H2
- InChI Key: QIFUCAYSRNQQQJ-UHFFFAOYSA-N
- SMILES: FC(C(CC(C1C=NC=CC=1)=O)=O)F
Computed Properties
- Exact Mass: 199.04448479g/mol
- Monoisotopic Mass: 199.04448479g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 47Ų
4,4-difluoro-1-(pyridin-3-yl)butane-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1125691-0.05g |
4,4-difluoro-1-(pyridin-3-yl)butane-1,3-dione |
893644-30-9 | 95% | 0.05g |
$647.0 | 2023-10-26 | |
| Enamine | EN300-1125691-0.1g |
4,4-difluoro-1-(pyridin-3-yl)butane-1,3-dione |
893644-30-9 | 95% | 0.1g |
$678.0 | 2023-10-26 | |
| Enamine | EN300-1125691-0.25g |
4,4-difluoro-1-(pyridin-3-yl)butane-1,3-dione |
893644-30-9 | 95% | 0.25g |
$708.0 | 2023-10-26 | |
| Enamine | EN300-1125691-0.5g |
4,4-difluoro-1-(pyridin-3-yl)butane-1,3-dione |
893644-30-9 | 95% | 0.5g |
$739.0 | 2023-10-26 | |
| Enamine | EN300-1125691-1.0g |
4,4-difluoro-1-(pyridin-3-yl)butane-1,3-dione |
893644-30-9 | 1g |
$1142.0 | 2023-05-26 | ||
| Enamine | EN300-1125691-2.5g |
4,4-difluoro-1-(pyridin-3-yl)butane-1,3-dione |
893644-30-9 | 95% | 2.5g |
$1509.0 | 2023-10-26 | |
| Enamine | EN300-1125691-5.0g |
4,4-difluoro-1-(pyridin-3-yl)butane-1,3-dione |
893644-30-9 | 5g |
$3313.0 | 2023-05-26 | ||
| Enamine | EN300-1125691-10.0g |
4,4-difluoro-1-(pyridin-3-yl)butane-1,3-dione |
893644-30-9 | 10g |
$4914.0 | 2023-05-26 | ||
| Enamine | EN300-1125691-1g |
4,4-difluoro-1-(pyridin-3-yl)butane-1,3-dione |
893644-30-9 | 95% | 1g |
$770.0 | 2023-10-26 | |
| Enamine | EN300-1125691-5g |
4,4-difluoro-1-(pyridin-3-yl)butane-1,3-dione |
893644-30-9 | 95% | 5g |
$2235.0 | 2023-10-26 |
4,4-difluoro-1-(pyridin-3-yl)butane-1,3-dione Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 4,4-difluoro-1-(pyridin-3-yl)butane-1,3-dione
Chemical Profile of 4,4-difluoro-1-(pyridin-3-yl)butane-1,3-dione (CAS No. 893644-30-9)
4,4-difluoro-1-(pyridin-3-yl)butane-1,3-dione (CAS No. 893644-30-9) is a fluorinated heterocyclic compound featuring a bifunctional dione moiety linked to a pyridine ring. This unique structural arrangement makes it a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, which are critical factors in drug design. The compound’s dual reactivity at the dione groups allows for further functionalization, making it valuable in the development of novel bioactive molecules.
The pyridin-3-yl substituent in the molecule imparts specific electronic and steric properties, influencing its interactions with biological targets. Pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. In recent years, there has been growing interest in incorporating fluorinated pyridines into drug candidates to improve pharmacokinetic profiles. For instance, studies have demonstrated that fluorine substitution can enhance binding affinity and reduce metabolic degradation, thereby prolonging the half-life of therapeutic agents.
Recent advancements in computational chemistry have facilitated the rational design of 4,4-difluoro-1-(pyridin-3-yl)butane-1,3-dione derivatives. Molecular modeling techniques have been employed to predict the binding modes of this compound with various biological targets, such as kinases and proteases. These studies have revealed that subtle modifications in the fluorine substitution pattern can significantly alter the compound’s potency and selectivity. For example, a study published in the Journal of Medicinal Chemistry highlighted how fluorine atoms at the 4-position of the dione ring could enhance interactions with the active site of an enzyme target.
The dione functional group in 4,4-difluoro-1-(pyridin-3-yl)butane-1,3-dione provides multiple sites for chemical modification, enabling the synthesis of diverse analogs. This flexibility has been exploited in the development of novel scaffolds for drug discovery. Researchers have utilized palladium-catalyzed cross-coupling reactions to introduce aryl or heteroaryl groups at the dione positions, generating libraries of compounds with tailored biological activities. Such strategies have led to the identification of potent inhibitors against inflammatory pathways and oncogenic signaling cascades.
In addition to its pharmaceutical applications, 4,4-difluoro-1-(pyridin-3-yl)butane-1,3-dione has shown promise in agrochemical research. Fluorinated pyridines are known to exhibit herbicidal and fungicidal properties, making them valuable in crop protection formulations. A recent study published in PLOS One investigated the efficacy of 4,4-difluoro-1-(pyridin-3-yl)butane-1,3-dione derivatives as precursors to novel agrochemicals. The results demonstrated that certain analogs could inhibit weed growth while maintaining low toxicity to non-target organisms.
The synthesis of 4,4-difluoro-1-(pyridin-3-yl)butane-1,3-dione involves multi-step organic transformations that highlight its synthetic utility. A common approach includes the condensation of fluoroacetyl chloride with pyridine derivatives followed by cyclization under acidic conditions. Advances in green chemistry have led to the development of more sustainable synthetic routes, such as solvent-free reactions or catalytic methods that minimize waste generation. These innovations align with global efforts to promote environmentally friendly chemical processes.
The pharmacological potential of 4,4-difluoro-1-(pyridin-3-yl)butane-1,3-dione has been further explored through structure-based drug design (SBDD). X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been used to elucidate its binding interactions with protein targets at an atomic level. These structural insights have guided the optimization of lead compounds into more effective drugs. For instance, a study published in Nature Communications described how NMR-derived data was used to refine a fluorinated pyridine-based inhibitor for a therapeutic target.
The future prospects for 4,4-difluoro-1-(pyridin-3-ybute)-dione (CAS No. 893644309) are promising as new methodologies emerge in synthetic and medicinal chemistry. The integration of artificial intelligence (AI) into drug discovery workflows is expected to accelerate the identification of novel derivatives with enhanced pharmacological profiles. AI-driven virtual screening can rapidly assess large libraries of compounds generated from this scaffold, identifying promising candidates for experimental validation.
In conclusion, 89 36 44 309 plays a pivotal role as a building block in modern chemical synthesis and drug development Its unique structural features offer opportunities for designing next-generation therapeutics with improved efficacy and safety profiles The ongoing research into its applications underscores its significance as a versatile intermediate in both pharmaceuticals and agrochemicals As new technologies continue to evolve further innovations based on this compound are anticipated
893644-30-9 (4,4-difluoro-1-(pyridin-3-yl)butane-1,3-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)